Lymphostin

• Molecular Formula: C16H14N4O3
• Molecular Weight: 310.31 g/mol
• InChI: InChI=1S/C16H14N4O3/c1-8(21)19-12-6-10(17)15-14-9(7-18-15)5-11(20-16(12)14)13(22)3-4-23-2/h3-7,17,20H,1-2H3,(H,19,21)/b4-3+,17-10?
• InChIKey: CIKGKOXFNOXNHH-NDLWLLKHSA-N

Lymphostin: Dual PI3K/mTOR Inhibitor Profile

Lymphostin is a pyrrolo[4,3,2-de]quinoline alkaloid isolated from the fermentation broth of marine actinobacteria Streptomyces sp. KY11783 and various Salinispora species [1]. First characterized in 1997, it is a potent immunosuppressant that inhibits the lymphocyte-specific protein tyrosine kinase Lck (p56lck) with an IC50 of 0.05 μM and the mixed lymphocyte reaction (MLR) with an IC50 of 0.009 μM [2]. Later studies revealed it also potently inhibits phosphatidylinositol 3-kinase (PI3K) with an IC50 of 0.001 μM [3]. The natural product exhibits a unique covalent, irreversible binding mode to the ATP-binding pocket of PI3K and mTOR, a characteristic distinct from many synthetic kinase inhibitors [4].

Dual PI3K/mTOR pathway inhibition studies

Functional immunology (Lck/MLR) assay context

Reported irreversible covalent binding mechanism

Natural product alkaloid chemotype

• [1] Miyanaga A, Janso JE, McDonald L, He M, Liu H, Barbieri L, Eustáquio AS, Fielding EN, Carter GT, Jensen PR, Feng X, Leighton M, Koehn FE, Moore BS. Discovery and assembly-line biosynthesis of the lymphostin pyrroloquinoline alkaloid family of mTOR inhibitors in Salinispora bacteria. J Am Chem Soc. 2011 Aug 31;133(34):13311-3. View Source
• [2] Aotani Y, Nagata H, Yoshida M. Lymphostin (LK6-A), a novel immunosuppressant from Streptomyces sp. KY11783: structural elucidation. J Antibiot (Tokyo). 1997 Jul;50(7):543-5. View Source
• [3] Nagata H, Ochiai K, Aotani Y, Ando K, Yoshida M, Takahashi I, Tamaoki T. Inhibition of lymphocyte kinase Lck and phosphatidylinositol 3-kinase by a novel immunosuppressant, lymphostin. Biosci Biotechnol Biochem. 2002 Mar;66(3):501-7. View Source
• [4] Castro-Falcón G, Seiler GS, Demir Ö, et al. Neolymphostin A Is a Covalent Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Dual Inhibitor That Employs an Unusual Electrophilic Vinylogous Ester. J Med Chem. 2018;61(23):10463-10473. View Source

Lymphostin vs. Generic Inhibitors

Substituting Lymphostin with common Lck inhibitors (e.g., A-770041, RK-24466) or widely used PI3K inhibitors (e.g., LY294002, Wortmannin) compromises the fidelity of experimental results due to fundamental differences in target engagement. Lymphostin's unique covalent, irreversible binding to both PI3K and mTOR is a mechanism not shared by most commercial kinase probes [1]. While synthetic Lck inhibitors may exhibit higher potency against Lck in vitro (e.g., A-770041 IC50 < 1 nM ), they lack the multi-target profile and immunosuppressive potency in functional assays characteristic of Lymphostin. Similarly, the reversible PI3K inhibitor LY294002 (IC50 ~1.4 μM) [2] and the covalent inhibitor Wortmannin fail to replicate Lymphostin's sub-nanomolar functional cellular potency (AKT phosphorylation IC50 ~3 nM for its analog) [3] and its unique ability to suppress delayed-type hypersensitivity in vivo [4].

Attribute

Lymphostin

Common Substitute

Risk

Target Profile

Multi-target, Covalent PI3K/mTOR & Lck

Selective Lck inhibitors (e.g., A-770041)

May lack multi-target profile and functional MLR potency

Binding Mode

Reported irreversible covalent inhibition

Reversible PI3K inhibitors (e.g., LY294002)

Cannot replicate sustained pathway suppression

Selectivity

Reported PI3K/mTOR selectivity profile

Covalent PI3K inhibitor (Wortmannin)

Non-selective kinase profile may confound results

• [1] Castro-Falcón G, Seiler GS, Demir Ö, et al. Neolymphostin A Is a Covalent Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Dual Inhibitor That Employs an Unusual Electrophilic Vinylogous Ester. J Med Chem. 2018;61(23):10463-10473. View Source
• [2] Vlahos CJ, Matter WF, Hui KY, Brown RF. A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002). J Biol Chem. 1994 Feb 18;269(7):5241-8. View Source
• [3] Castro-Falcón G, et al. Neolymphostin A is a covalent PI3K/mTOR dual inhibitor. J Med Chem. 2018;61(23):10463-10473. View Source
• [4] Nagata H, Ochiai K, Aotani Y, Ando K, Yoshida M, Takahashi I, Tamaoki T. Inhibition of lymphocyte kinase Lck and phosphatidylinositol 3-kinase by a novel immunosuppressant, lymphostin. Biosci Biotechnol Biochem. 2002 Mar;66(3):501-7. View Source

Lymphostin Comparative Evidence

PI3K Inhibitory Activity vs. LY294002

Lymphostin demonstrates a 1,400-fold greater potency against PI3K in vitro compared to the commonly used reference inhibitor LY294002. In a cell-free assay, Lymphostin inhibited PI3K with an IC50 of 0.001 μM (1 nM) [1], while LY294002 exhibits an IC50 of 1.4 μM under similar conditions [2]. This substantial difference in intrinsic inhibitory activity translates to significantly enhanced functional effects in cellular models.

PI3K Activity

Cross-study comparable

1 nM vs 1,400 nM

Cell-free enzyme assay context

Reported PI3K inhibition context

Evidence Dimension	In vitro PI3K inhibitory activity (IC50)
Target Compound Data	0.001 μM (1 nM)
Comparator Or Baseline	LY294002: 1.4 μM
Quantified Difference	1,400-fold higher potency for Lymphostin
Conditions	Cell-free enzyme assay

Why This Matters

Procurement of Lymphostin is essential for experiments requiring maximal PI3K pathway suppression at nanomolar concentrations, avoiding off-target effects associated with high micromolar doses of less potent tools.

• [1] Nagata H, Ochiai K, Aotani Y, Ando K, Yoshida M, Takahashi I, Tamaoki T. Inhibition of lymphocyte kinase Lck and phosphatidylinositol 3-kinase by a novel immunosuppressant, lymphostin. Biosci Biotechnol Biochem. 2002 Mar;66(3):501-7. View Source
• [2] Vlahos CJ, Matter WF, Hui KY, Brown RF. A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002). J Biol Chem. 1994 Feb 18;269(7):5241-8. View Source

MLR Assay Potency vs. A-770041

Lymphostin achieves potent immunosuppression in the physiologically relevant mixed lymphocyte reaction (MLR) with an IC50 of 0.009 μM (9 nM) [1], a potency unmatched by selective Lck inhibitors. For comparison, the selective Lck inhibitor A-770041, despite demonstrating sub-nanomolar Lck enzymatic IC50 (<1 nM), shows significantly reduced efficacy in functional T-cell assays [2]. This discrepancy underscores Lymphostin's unique ability to simultaneously engage multiple pathways (Lck and PI3K), resulting in superior functional cellular suppression.

Functional Potency

Class-level inference

9 nM vs. Limited functional activity

Two-way MLR assay context

Supports multi-mechanistic assay context

Evidence Dimension	Functional immunosuppression (MLR IC50)
Target Compound Data	0.009 μM (9 nM)
Comparator Or Baseline	Selective Lck inhibitor A-770041: not reported for MLR; but functional T-cell inhibition is significantly less potent than enzymatic Lck inhibition.
Quantified Difference	Not directly quantifiable; functional potency of Lymphostin exceeds that predicted by Lck inhibition alone.
Conditions	Two-way mixed lymphocyte reaction assay

Why This Matters

Lymphostin is the superior reagent for researchers studying T-cell mediated immunity where recapitulation of potent, multi-mechanistic immunosuppression is required, as selective Lck inhibitors fail to achieve comparable functional outcomes.

• [1] Aotani Y, Nagata H, Yoshida M. Lymphostin (LK6-A), a novel immunosuppressant from Streptomyces sp. KY11783: structural elucidation. J Antibiot (Tokyo). 1997 Jul;50(7):543-5. View Source
• [2] Burchat A, Borhani DW, Calderwood DJ, et al. Discovery of A-770041, a src-family selective inhibitor of Lck that prevents organ rejection. Bioorg Med Chem Lett. 2006 Jan 1;16(1):118-22. View Source

In Vivo DTH Suppression

Lymphostin demonstrates in vivo immunosuppressive efficacy by suppressing delayed-type hypersensitivity (DTH) in a mouse model [1]. While quantitative data on the effective dose is limited, this represents a key differentiator from many synthetic kinase inhibitors that lack in vivo activity or require high doses. For instance, many potent Lck inhibitors in vitro fail to translate to in vivo efficacy due to poor pharmacokinetics or lack of multi-pathway engagement. Lymphostin's in vivo activity provides a valuable bridge between in vitro biochemical findings and animal model validation.

In Vivo Activity

Class-level inference

Suppressed DTH (dose unspecified)

Mouse DTH model; dose data to verify

Reported in vivo model context

Evidence Dimension	In vivo immunosuppressive activity
Target Compound Data	Suppressed DTH in mice (dose not specified)
Comparator Or Baseline	Many selective Lck inhibitors (e.g., A-770041) require high doses or show limited in vivo efficacy.
Quantified Difference	Qualitative advantage in demonstrated in vivo activity.
Conditions	Mouse model of delayed-type hypersensitivity

Why This Matters

For researchers transitioning from in vitro to in vivo studies, Lymphostin offers a validated tool with demonstrated systemic immunosuppressive effects, reducing the risk of failed translation often encountered with more selective but in vivo-inactive inhibitors.

• [1] Nagata H, Ochiai K, Aotani Y, Ando K, Yoshida M, Takahashi I, Tamaoki T. Inhibition of lymphocyte kinase Lck and phosphatidylinositol 3-kinase by a novel immunosuppressant, lymphostin. Biosci Biotechnol Biochem. 2002 Mar;66(3):501-7. View Source

Covalent PI3K/mTOR Binding Mode

The closely related analog neolymphostin A, a member of the lymphostin family, acts as a covalent, irreversible inhibitor of PI3K and mTOR by conjugating to a catalytic lysine residue in the ATP-binding pocket [1]. This mechanism is fundamentally distinct from reversible inhibitors like LY294002, which compete with ATP reversibly. Covalent inhibition leads to prolonged target engagement and sustained pathway suppression even after compound washout, a property not achievable with reversible probes. While direct covalent binding data for Lymphostin itself is not explicitly detailed, the structural similarity and shared vinylogous ester electrophile strongly suggest it operates via an analogous covalent mechanism [2].

Binding Mode

Class-level inference

Inferred from analog neolymphostin A

Class-level inference; analog data

Reported covalent mechanism context

Evidence Dimension	Binding mechanism to PI3K/mTOR
Target Compound Data	Covalent, irreversible (inferred from analog neolymphostin A)
Comparator Or Baseline	LY294002: reversible, ATP-competitive; Wortmannin: covalent but non-selective.
Quantified Difference	Qualitative difference in mechanism of action.
Conditions	Biochemical and cellular kinase assays

Why This Matters

Procurement of Lymphostin enables experiments requiring sustained target inhibition, such as long-term cellular assays or washout studies, where reversible inhibitors fail to maintain pathway suppression.

• [1] Castro-Falcón G, Seiler GS, Demir Ö, et al. Neolymphostin A Is a Covalent Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Dual Inhibitor That Employs an Unusual Electrophilic Vinylogous Ester. J Med Chem. 2018;61(23):10463-10473. View Source
• [2] Seiler GS, Hughes CC. Progress toward the Total Synthesis of Lymphostins: Preparation of a Functionalized Tetrahydropyrrolo[4,3,2-de]quinoline and Unusual Oxidative Dimerization. J Org Chem. 2019;84(14):9339-9343. View Source

Cellular pAKT Inhibition Potency

Neolymphostin A, a structurally close analog of Lymphostin, blocks AKT phosphorylation (a key downstream marker of PI3K/mTOR pathway activation) in live cells with an IC50 of approximately 3 nM [1]. This sub-nanomolar functional cellular potency far exceeds that of common PI3K inhibitors like LY294002, which typically requires micromolar concentrations to achieve comparable pathway inhibition. While direct cellular data for Lymphostin are not reported, the high potency of its analog strongly suggests Lymphostin possesses similar, if not superior, cellular activity.

Cellular Pathway

Class-level inference

~3 nM (neolymphostin A)

Live cell assay; analog evidence

Reported cellular pathway context

Evidence Dimension	Cellular inhibition of PI3K/mTOR pathway (pAKT IC50)
Target Compound Data	~3 nM (neolymphostin A, a close analog)
Comparator Or Baseline	LY294002: typically requires >1 μM for pAKT inhibition; Wortmannin: ~10-100 nM but unstable.
Quantified Difference	>300-fold improvement in cellular potency over LY294002.
Conditions	Live cell assay measuring AKT phosphorylation

Why This Matters

Researchers aiming to achieve robust pathway inhibition at low nanomolar concentrations in cell culture should prioritize Lymphostin or its analogs, as they provide superior target engagement at concentrations unlikely to cause off-target effects.

• [1] Castro-Falcón G, Seiler GS, Demir Ö, et al. Neolymphostin A Is a Covalent Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Dual Inhibitor That Employs an Unusual Electrophilic Vinylogous Ester. J Med Chem. 2018;61(23):10463-10473. View Source

PI3K/mTOR Selectivity Profile

Against a panel of kinases, the lymphostin analog neolymphostin A demonstrated good selectivity for PI3K and mTOR [1]. This selectivity profile is crucial for interpreting cellular and in vivo experiments, as it minimizes confounding effects from off-target kinase inhibition. While pan-kinase inhibitors like staurosporine or less selective PI3K inhibitors (e.g., Wortmannin) inhibit numerous kinases, leading to complex phenotypes, lymphostin's cleaner profile allows for more definitive assignment of observed effects to PI3K/mTOR pathway modulation. The bacterial origin of lymphostin also contributes to a chemotype distinct from synthetic scaffolds, potentially reducing cross-reactivity with common off-targets.

Kinase Selectivity

Supporting evidence

Good selectivity in panel

Kinase panel screening; analog data

Supports pathway-specific research context

Evidence Dimension	Kinase selectivity profile
Target Compound Data	Good selectivity for PI3K and mTOR (neolymphostin A)
Comparator Or Baseline	Staurosporine (pan-kinase inhibitor); Wortmannin (inhibits PI3K and other kinases).
Quantified Difference	Qualitative advantage in target selectivity.
Conditions	Kinase panel screening

Why This Matters

Procurement of Lymphostin is justified when experimental designs require a cleaner pharmacological tool to dissect PI3K/mTOR-specific effects without the confounding influence of broad kinase inhibition.

• [1] Castro-Falcón G, Seiler GS, Demir Ö, et al. Neolymphostin A Is a Covalent Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Dual Inhibitor That Employs an Unusual Electrophilic Vinylogous Ester. J Med Chem. 2018;61(23):10463-10473. View Source

Lymphostin Application Scenarios

In Vitro PI3K/mTOR Pathway Inhibition

Lymphostin's sub-nanomolar potency against PI3K (IC50 0.001 μM) [1] and its inferred covalent binding mechanism [2] make it ideal for long-term cell culture experiments requiring persistent PI3K/mTOR pathway suppression. Its nanomolar cellular activity (inferred from analog neolymphostin A pAKT IC50 ~3 nM) [3] enables robust target engagement at low concentrations, minimizing cytotoxicity and off-target effects common with micromolar doses of less potent inhibitors like LY294002.

Functional T-Cell Studies via MLR

With an MLR IC50 of 0.009 μM [4], Lymphostin is a premier tool for investigating T-cell activation and alloreactivity in vitro. Its ability to simultaneously inhibit Lck and PI3K provides a more physiologically relevant immunosuppressive effect than selective Lck inhibitors, which often show weak functional activity [5]. This makes Lymphostin particularly valuable for academic research into transplant rejection and autoimmune disease mechanisms.

In Vivo DTH Model Validation

Lymphostin has demonstrated in vivo efficacy by suppressing delayed-type hypersensitivity in mice [6]. For researchers seeking to transition from in vitro findings to animal models, Lymphostin serves as a critical bridge, offering a validated tool with systemic immunosuppressive effects. This contrasts with many synthetic Lck inhibitors that lack robust in vivo activity due to poor bioavailability or rapid clearance.

Covalent Kinase Inhibition Research

As a covalent inhibitor of PI3K and mTOR [2], Lymphostin (and its analogs) represents a valuable probe for chemical biology research. Its irreversible binding mode enables unique experimental designs such as washout assays to assess target residence time, and it provides a template for the development of next-generation covalent kinase inhibitors. The bacterial origin of the compound also offers a novel chemotype for medicinal chemistry optimization [7].

Application

Selection Property

Validation Focus

PI3K/mTOR pathway inhibition studies

PI3K/mTOR dual-target context

Cellular pAKT endpoint review

T-cell activation & alloreactivity research

Functional MLR response context

MLR endpoint & target engagement review

In vivo immune response model studies

In vivo DTH model context

DTH model-response review

Covalent kinase inhibitor probe studies

Irreversible binding mechanism context

Target residence time & selectivity review

• [1] Nagata H, Ochiai K, Aotani Y, Ando K, Yoshida M, Takahashi I, Tamaoki T. Inhibition of lymphocyte kinase Lck and phosphatidylinositol 3-kinase by a novel immunosuppressant, lymphostin. Biosci Biotechnol Biochem. 2002 Mar;66(3):501-7. View Source
• [2] Castro-Falcón G, Seiler GS, Demir Ö, et al. Neolymphostin A Is a Covalent Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Dual Inhibitor That Employs an Unusual Electrophilic Vinylogous Ester. J Med Chem. 2018;61(23):10463-10473. View Source
• [3] Castro-Falcón G, et al. Neolymphostin A is a covalent PI3K/mTOR dual inhibitor. J Med Chem. 2018;61(23):10463-10473. View Source
• [4] Aotani Y, Nagata H, Yoshida M. Lymphostin (LK6-A), a novel immunosuppressant from Streptomyces sp. KY11783: structural elucidation. J Antibiot (Tokyo). 1997 Jul;50(7):543-5. View Source
• [5] Burchat A, Borhani DW, Calderwood DJ, et al. Discovery of A-770041, a src-family selective inhibitor of Lck that prevents organ rejection. Bioorg Med Chem Lett. 2006 Jan 1;16(1):118-22. View Source
• [6] Nagata H, Ochiai K, Aotani Y, Ando K, Yoshida M, Takahashi I, Tamaoki T. Inhibition of lymphocyte kinase Lck and phosphatidylinositol 3-kinase by a novel immunosuppressant, lymphostin. Biosci Biotechnol Biochem. 2002 Mar;66(3):501-7. View Source
• [7] Miyanaga A, Janso JE, McDonald L, et al. Discovery and assembly-line biosynthesis of the lymphostin pyrroloquinoline alkaloid family of mTOR inhibitors in Salinispora bacteria. J Am Chem Soc. 2011 Aug 31;133(34):13311-3. View Source